Cas no 2228622-38-4 (1-(azidomethyl)-3-fluoro-5-methylbenzene)

• Product Name: 1-(azidomethyl)-3-fluoro-5-methylbenzene
• CAS No: 2228622-38-4
• MF: C₈H₈FN₃
• MW: 165.167624473572
• CID: 6289769
• PubChem ID: 151163369
• Update Time: 2025-05-19

1-(azidomethyl)-3-fluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-3-fluoro-5-methylbenzene
• 2228622-38-4
• EN300-1739640

• Inchi： 1S/C8H8FN3/c1-6-2-7(5-11-12-10)4-8(9)3-6/h2-4H,5H2,1H3
• InChI Key： NASTYWAHIRWBOQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(CN=[N+]=[N-])C=1

Computed Properties

• Exact Mass: 165.07022543g/mol
• Monoisotopic Mass: 165.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(azidomethyl)-3-fluoro-5-methylbenzene

Professional Introduction to Compound with CAS No. 2228622-38-4 and Product Name: 1-(azidomethyl)-3-fluoro-5-methylbenzene

The compound identified by the CAS number 2228622-38-4 and the product name 1-(azidomethyl)-3-fluoro-5-methylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both an azide group and a fluoro substituent in its molecular framework makes it a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The compound 1-(azidomethyl)-3-fluoro-5-methylbenzene exemplifies this trend, as its structural design allows for further functionalization and derivatization, opening up numerous possibilities for drug discovery.

One of the most compelling aspects of this compound is its reactivity. The azide group attached to the benzene ring provides a handle for various chemical transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents. The fluoro substituent, on the other hand, contributes to the compound's lipophilicity and electronic properties, influencing its interactions with biological receptors.

Recent studies have highlighted the importance of 1-(azidomethyl)-3-fluoro-5-methylbenzene in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By leveraging the compound's reactive sites, researchers have been able to develop potent inhibitors that target specific kinases. For instance, modifications of this compound have led to the discovery of inhibitors that exhibit high selectivity and low toxicity, making them promising candidates for clinical development.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate pharmacokinetic properties has been well-documented. In the case of 1-(azidomethyl)-3-fluoro-5-methylbenzene, the fluoro group enhances the compound's binding affinity to certain protein targets by influencing both steric and electronic interactions. This has been particularly useful in designing molecules that interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

Moreover, the azide group in 1-(azidomethyl)-3-fluoro-5-methylbenzene has been utilized in bioconjugation strategies. Azides can be selectively converted into other functional groups such as amines or carboxylic acids through metal-catalyzed reactions like copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in polymer chemistry and bioconjugation techniques, allowing for the creation of probes and therapeutics with tailored properties.

Current research is also exploring the use of 1-(azidomethyl)-3-fluoro-5-methylbenzene in photodynamic therapy (PDT). PDT involves the use of photosensitizers that generate reactive oxygen species upon exposure to light, leading to cell death. The compound's ability to undergo photochemical reactions makes it a candidate for designing novel photosensitizers that can be targeted to specific tissues or cells.

The synthesis of 1-(azidomethyl)-3-fluoro-5-methylbenzene itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences with multiple purification steps, which can be time-consuming and yield-limited. However, recent advances in catalysis have enabled more efficient synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce both the azide and fluoro substituents in a single step, significantly improving overall efficiency.

The versatility of 1-(azidomethyl)-3-fluoro-5-methylbenzene extends beyond pharmaceutical applications. Its structural motif is also relevant in materials science, particularly in the design of organic semiconductors and liquid crystals. The presence of electron-withdrawing groups like fluorine can modulate electronic properties, making it suitable for applications in optoelectronic devices.

In conclusion,1-(azidomethyl)-3-fluoro-5-methylbenzene (CAS No. 2228622-38-4) is a multifaceted compound with significant potential across various fields. Its unique structural features enable diverse chemical transformations, making it a valuable building block for drug discovery and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further.